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Compound of Interest

Compound Name: 2,4-Dibromoaniline

Cat. No.: B7723984 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
This technical guide provides a comprehensive overview of the core physicochemical

properties of 2,4-Dibromoaniline (CAS No: 615-57-6). It is intended to serve as a critical

resource for researchers, scientists, and professionals in drug development and chemical

synthesis. The document details key physical and chemical characteristics, presents

experimental protocols for their determination, and includes spectral data for structural

elucidation. All quantitative data are summarized in structured tables for ease of reference and

comparison.

Chemical Identity and Structure
2,4-Dibromoaniline is a halogenated aromatic amine. Its structure consists of a benzene ring

substituted with an amino group (-NH₂) at position 1, and two bromine atoms at positions 2 and

4. This substitution pattern significantly influences its chemical reactivity and physical

properties.

IUPAC Name: 2,4-dibromoaniline

Molecular Formula: C₆H₅Br₂N[1][2][3]
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Molecular Weight: 250.92 g/mol [4][5]

CAS Registry Number: 615-57-6[1][2][3]

Canonical SMILES: C1=CC(=C(C=C1Br)Br)N[4]

InChI Key: DYSRXWYRUJCNFI-UHFFFAOYSA-N[2][3]

Tabulated Physicochemical Properties
The following tables summarize the key quantitative physicochemical properties of 2,4-
Dibromoaniline compiled from various sources.

Table 1: Physical and Chemical Properties
Property Value References

Appearance

White to light

yellow/brown/grey crystals or

powder

[2][3][4][6][7]

Melting Point 76.5 - 82.5 °C [1][2][3][4][6]

Boiling Point
264.8 °C @ 760 mmHg 156 °C

@ 24 mmHg
[1][4][5][6]

Density 2.0 - 2.26 g/cm³ [1][4][5][6]

Water Solubility Insoluble [4][5][7]

Solubility (Other) Soluble in Methanol, Toluene

pKa (Predicted) 1.83 ± 0.10 [4][5][7]

LogP 3.26 - 3.38 [1][4]

Flash Point 114 °C [1][4]

Vapor Pressure 0.0095 mmHg @ 25°C [4]

Table 2: Spectral Data Summary
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Spectral Data Type Key Information References

¹H NMR
Spectra available in CDCl₃ and

DMSO-d₆
[6][8][9]

¹³C NMR Spectra available in CDCl₃ [6][9]

¹⁵N NMR Spectra available in DMSO-d₆ [10]

Infrared (IR)
Spectra available (KBr disc,

nujol mull)
[6][11]

Mass Spectrometry (MS)
Electron Ionization (EI) spectra

available
[6]

Experimental Protocols
This section details the methodologies for determining key physicochemical properties of solid

organic compounds like 2,4-Dibromoaniline.

Melting Point Determination
The melting point is a crucial indicator of purity. Pure crystalline solids typically exhibit a sharp

melting range of 0.5-1.0°C, whereas impurities lower the melting point and broaden the range.

[12]

Principle: A small, finely powdered sample is heated slowly, and the temperature range from

the first sign of melting (first drop of liquid) to complete liquefaction is recorded.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or DigiMelt) or Thiele tube setup

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle (optional, for grinding crystals)
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Procedure:

Sample Preparation: Place a small amount of dry 2,4-Dibromoaniline on a clean, dry

surface. If the sample consists of large crystals, gently crush it into a fine powder.

Capillary Loading: Push the open end of a capillary tube into the powder. Tap the sealed end

gently on a hard surface to pack the powder down. Repeat until a packed column of 1-2 mm

height is achieved at the bottom of the tube.[13]

Apparatus Setup: Place the loaded capillary tube into the heating block or attach it to the

thermometer in a Thiele tube apparatus.[12][14]

Heating:

Rapid Determination (Optional): Heat the sample rapidly to find an approximate melting

point. This helps in setting the parameters for a more accurate measurement.[12]

Accurate Determination: Allow the apparatus to cool. Heat again, but at a slow, controlled

rate (approx. 1-2 °C per minute) as the temperature approaches the expected melting

point.[12][15]

Observation and Recording:

Record the temperature (T₁) at which the first drop of liquid appears.

Record the temperature (T₂) at which the last solid crystal melts completely.[14]

The melting point is reported as the range T₁ - T₂.
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Sample Preparation Measurement Result

Start: Obtain
2,4-Dibromoaniline Sample

Crush sample to
a fine powder

Load ~2mm of powder
into capillary tube

Place tube in
melting point apparatus

Heat slowly
(1-2 °C/min)

Observe sample
through magnifier

Record T₁ (start of melt)
and T₂ (end of melt)

Report Melting Point
 as Range T₁ - T₂

Click to download full resolution via product page

Caption: Workflow for determining the melting point of a solid organic compound.

Solubility Classification
Solubility tests provide valuable information about the functional groups present in a molecule.

The general principle "like dissolves like" is a useful guide.

Principle: The solubility of a small amount of the compound is systematically tested in a series

of solvents of varying polarity and pH to classify it.

Reagents:

Distilled water

Diethyl ether
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5% Sodium Hydroxide (NaOH) solution

5% Sodium Bicarbonate (NaHCO₃) solution

5% Hydrochloric Acid (HCl) solution

Concentrated Sulfuric Acid (H₂SO₄)

Procedure:

Initial Test (Water): In a small test tube, add ~25 mg of 2,4-Dibromoaniline. Add 0.75 mL of

distilled water in portions, shaking vigorously after each addition. Observe if the compound

dissolves.[16]

Ether Test: If the compound is water-soluble, repeat the test with diethyl ether to assess its

polarity.

Acid/Base Tests (for water-insoluble compounds):

5% NaOH: Test the solubility in 5% NaOH. Solubility indicates an acidic functional group.

5% NaHCO₃: If soluble in NaOH, test in 5% NaHCO₃. Solubility here indicates a strong

acid.

5% HCl: If insoluble in NaOH, test solubility in 5% HCl. Solubility indicates the presence of

a basic group (like an amine).[16][17]

Concentrated H₂SO₄: If the compound is insoluble in water, dilute acid, and dilute base, and

contains no nitrogen or sulfur, its solubility in cold, concentrated sulfuric acid is tested.

Solubility (often with a color change) suggests the presence of a neutral compound with a

functional group containing oxygen, or an alkene/alkyne.

Given that 2,4-Dibromoaniline is an amine, it is expected to be insoluble in water but soluble

in 5% HCl.
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Solubility Tests

Classification

Start: Place ~25mg
of sample in test tube

Add 0.75mL Water
Shake vigorously

Soluble?
(Polar functional group)

Add 0.75mL 5% HCl
Shake vigorously

Soluble?
(Organic Base, e.g., Amine)

Add 0.75mL 5% NaOH
Shake vigorously

Soluble?
(Acidic Compound)

Add 0.75mL conc. H₂SO₄

(Use with caution)

Soluble?
(Neutral Compound)

 Insoluble  Insoluble  Insoluble

Click to download full resolution via product page

Caption: Logical workflow for the solubility classification of an organic compound.

Applications in Research and Development
2,4-Dibromoaniline serves as a versatile intermediate in organic synthesis. Its primary

applications are found in the manufacturing of:

Pharmaceuticals: It is used in the preparation of various active pharmaceutical ingredients

(APIs), including glycopeptides and targeted bifunctional degraders.[4][5]

Agrochemicals: It acts as a building block for certain pesticides.[6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b7723984?utm_src=pdf-body-img
https://www.benchchem.com/product/b7723984?utm_src=pdf-body
https://www.lookchem.com/ProductWholeProperty_LCPL424355.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB7192605_EN.htm
https://www.guidechem.com/dictionary/en/615-57-6.html
https://wap.guidechem.com/encyclopedia/2-4-dibromoaniline-dic5821.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7723984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dyes and Materials: The compound is a precursor in the synthesis of dyes and specialty

polymers.[6]

Cross-Coupling Reactions: In medicinal chemistry, it is a substrate for palladium-catalyzed

cross-coupling reactions to construct more complex molecules.[4][6]

Safety and Handling
2,4-Dibromoaniline is classified as toxic if swallowed and causes skin and eye irritation. It may

also cause respiratory irritation.

Hazard Codes: T, Xn, Xi, N[4][5]

Risk Statements: R20/21/22, R25, R33, R36/37/38, R51/53[4][6]

Safety Statements: S26, S45, S61, S36/37/39[4][6]

Handling: Use appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat. Handle in a well-ventilated area or a fume hood to avoid inhalation

of dust.

Storage: Store in a cool, dry place below +30°C, away from incompatible materials.[4][5] It

should be stored under an inert atmosphere as it can be air-sensitive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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